2-(4-acetylphenoxy)-N-((6-methylpyrimidin-4-yl)methyl)acetamide

• IUPAC Name: 2-(4-acetylphenoxy)-N-[(6-methylpyrimidin-4-yl)methyl]acetamide
• InChI: InChI=1S/C16H17N3O3/c1-11-7-14(19-10-18-11)8-17-16(21)9-22-15-5-3-13(4-6-15)12(2)20/h3-7,10H,8-9H2,1-2H3,(H,17,21)
• InChI Key: RMEVHTQXWMIKAU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=N1)CNC(=O)COC2=CC=C(C=C2)C(=O)C
• Molecular Formula: C16H17N3O3
• Molecular Weight: 299.32 g/mol

Description

2-(4-acetylphenoxy)-N-((6-methylpyrimidin-4-yl)methyl)acetamide is a chemical compound that has been studied for its potential use in various scientific research applications. This compound has been synthesized using different methods and has been found to have biochemical and physiological effects on living organisms.

Scientific Research Applications

Synthesis and Process Research

• Intermediate for Anticancer Drugs : Compounds like 4,6-Dichloro-2-methylpyrimidine serve as important intermediates in the synthesis of anticancer drugs, such as dasatinib. These synthesis processes involve cyclization and chlorination steps, highlighting the role of pyrimidinyl compounds in drug development (Guo Lei-ming, 2012).

Antimicrobial Activity

• Development of Antimicrobial Agents : Research on pyrimidinone and oxazinone derivatives fused with thiophene rings demonstrates the antimicrobial potential of such compounds. These studies focus on creating molecules with significant antibacterial and antifungal activities, comparable to existing drugs (A. Hossan et al., 2012).

Potential Pesticides

• Pesticide Development : N-derivatives of similar acetamide compounds have been explored for their potential as pesticides, with their characteristics determined by X-ray powder diffraction. This research avenue showcases the application of acetamide derivatives in developing new agrochemicals (E. Olszewska et al., 2011).

Chemical Oxidation Studies

• Chemical Oxidation : Studies on the oxidation reactivity of 2-(pyridin-2-yl)-N,N-diphenylacetamides, including those with methylpyrimidinyl groups, reveal diverse product formation. Such research provides valuable insights into reaction mechanisms and potential applications in synthetic chemistry (Sylvie L. Pailloux et al., 2007).

Drug Design and Discovery

• Anticancer Drug Design : The synthesis and molecular docking analysis of compounds such as N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide for anticancer applications highlight the importance of acetamide derivatives in drug discovery. These studies focus on targeting specific receptors and evaluating drug efficacy through in silico modeling (Gopal Sharma et al., 2018).

Green Chemistry for Analgesic and Antipyretic Agents

• Green Synthesis of Analgesics : Research on environmentally friendly synthesis of analgesic and antipyretic compounds, including acetamide derivatives, emphasizes the role of green chemistry in developing safer pharmaceuticals (Y. Dathu Reddy et al., 2014).